[(Methoxythioxomethyl)thio]acetic acid

• CAS RN: 16323-12-9
• Molecular Formula: C4H6O3S2
• Molecular Weight: 166.2 g/mol
• IUPAC Name: 2-methoxycarbothioylsulfanylacetic acid
• InChI: InChI=1S/C4H6O3S2/c1-7-4(8)9-2-3(5)6/h2H2,1H3,(H,5,6)
• InChI Key: VFBHZMNCWUVORN-UHFFFAOYSA-N
• SMILES: COC(=S)SCC(=O)O
• synonyms: [(methoxythioxomethyl)thio]acetic acid

Description

[(Methoxythioxomethyl)thio]acetic acid, also known as MTMTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MTMTA is a thioester derivative of acetic acid and has a unique structure that makes it an interesting target for drug development. In

Mechanism of Action

[(Methoxythioxomethyl)thio]acetic acid is believed to exert its therapeutic effects through the inhibition of certain enzymes involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, [(Methoxythioxomethyl)thio]acetic acid can prevent the expression of genes that promote cancer cell growth and inflammation.
Biochemical and Physiological Effects:
[(Methoxythioxomethyl)thio]acetic acid has been shown to have a variety of biochemical and physiological effects, including inhibition of cancer cell growth, anti-inflammatory and antioxidant properties, and potential neuroprotective effects. It has also been shown to affect the expression of certain genes involved in cancer cell growth and inflammation.

Advantages and Limitations for Lab Experiments

[(Methoxythioxomethyl)thio]acetic acid has several advantages for lab experiments, including its high purity and stability, as well as its unique structure that makes it an interesting target for drug development. However, there are also limitations to its use in lab experiments, including its relatively high cost and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several potential future directions for research on [(Methoxythioxomethyl)thio]acetic acid, including further studies on its mechanism of action and potential therapeutic applications. Additionally, there is potential for the development of new analogs of [(Methoxythioxomethyl)thio]acetic acid with improved therapeutic properties. Further research is also needed to explore the potential neuroprotective effects of [(Methoxythioxomethyl)thio]acetic acid and its use in the treatment of neurological disorders.
In conclusion, [(Methoxythioxomethyl)thio]acetic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been shown to inhibit cancer cell growth, have anti-inflammatory and antioxidant properties, and potentially have neuroprotective effects. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

[(Methoxythioxomethyl)thio]acetic acid can be synthesized using a multi-step process involving the reaction of acetic acid with methoxythiocarbonylsulfenyl chloride in the presence of a base. The resulting intermediate is then treated with sodium methoxide to yield [(Methoxythioxomethyl)thio]acetic acid. This method has been optimized to produce high yields of pure [(Methoxythioxomethyl)thio]acetic acid.

Scientific Research Applications

[(Methoxythioxomethyl)thio]acetic acid has been studied for its potential therapeutic applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its anti-inflammatory and antioxidant properties, as well as its potential use in the treatment of neurological disorders.